Betamethasone 21-Valerate

• CAS No.: 2240-28-0
• Product Name: Betamethasone 21-Valerate
• Molecular Formula: C27H37FO6
• Molecular Weight: 476.6 g/mol
• IUPAC Name: [2-[(8S,9R,10S,11S,13S,14S,16S,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] pentanoate
• Standard InChI: InChI=1S/C27H37FO6/c1-5-6-7-23(32)34-15-22(31)27(33)16(2)12-20-19-9-8-17-13-18(29)10-11-24(17,3)26(19,28)21(30)14-25(20,27)4/h10-11,13,16,19-21,30,33H,5-9,12,14-15H2,1-4H3/t16-,19-,20-,21-,24-,25-,26-,27-/m0/s1
• Standard InChIKey: FEROCCAEIIKMJT-SUYDQAKGSA-N
• Isomeric SMILES: CCCCC(=O)OCC(=O)[C@]1([C@H](C[C@@H]2[C@@]1(C[C@@H]([C@]3([C@H]2CCC4=CC(=O)C=C[C@@]43C)F)O)C)C)O
• SMILES: CCCCC(=O)OCC(=O)C1(C(CC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)F)O)C)C)O
• Canonical SMILES: CCCCC(=O)OCC(=O)C1(C(CC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)F)O)C)C)O
• Appearance: White Solid
• Melting Point: 219-221°C
• Description: Betamethasone 21-Valerate is an isomeric impurity of Betamethasone 17-Valerate. It was generated in the stress study of the active drug Betamethasone 17-Valerate.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (11β,16β)-9-Fluoro-11,17-dihydroxy-16-methyl-21-[(1-oxopentyl)oxy]pregna-1,4-diene-3,20-dione; 9-Fluoro-11β,17,21-trihydroxy-16β-methylpregna-1,4-diene-3,20-dione 21-Valerate; Betamethasone Valerate Related Compound A
• PubChem Compound: 92922
• Last Modified: Nov 11 2021